1-{[4-(Benzyloxy)phenyl]methyl}imidazolidin-2-one

• CAS No.: 59023-10-8
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 1-[(4-phenylmethoxyphenyl)methyl]imidazolidin-2-one
• InChI: InChI=1S/C17H18N2O2/c20-17-18-10-11-19(17)12-14-6-8-16(9-7-14)21-13-15-4-2-1-3-5-15/h1-9H,10-13H2,(H,18,20)
• InChI Key: XONYERRJRPQJLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)CC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

1-{[4-(Benzyloxy)phenyl]methyl}imidazolidin-2-one is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 21.5 g (0.25 mole) portion of 2-imidazolidinone in 250 ml of dimethylsulfoxide was treated with 34.5 (0.25 mole) of K2CO3, 20.0 g (0.12 mole) of KI and 58.5 g (0.25 mole) of 4-benzyloxybenzyl chloride. The reaction mixture was heated to 105° over 0.5 hours, held at 105°-110° for 1.7 hours, poured with stirring into 1.5 l of H2O, stirred for 0.3 hours and filtered. The green-yellow solid was washed with 300 ml of H2O, air dried overnight, and dried to a constant weight at 60°, m.p. 110°-122°. Yield: 62 g (87%). Recrystallization from 1:1 methane: water gave an analytical sample, m.p. 156°-157°.

Synthesis routes and methods II

Procedure details

Imidazolidin-2-one (2.0 g; 23.23 mmol) was dissolved in dimethyl sulfoxide (DMSO; 30 ml). Potassium carbonate (3.10 g; 23.23 mmol), potassium iodide (0.95 g; 5.80 mmol) and 4-benzyloxybenzyl chloride (5.4 g; 23.23 mmol) were added thereto. The mixture was heated at 100° C. for 3 hours (h). Cooling to RT was followed by partition between water (100 ml) and ethyl acetate (EtOAc, 100 ml). The phases were separated and the aqueous phase was extracted with EtOAc (3×; 30 ml). The combined organic phases were washed with saturated NaCl solution (80 ml) and dried over MgSO4. The solvent was removed under reduced pressure in a rotary evaporator. Trituration of the residue with EtOAc (10 ml) triturated resulted in 1-(4-benzyloxybenzyl)-imidazolidin-2-one (2.10 g; 7.43 mmol). MS: 283.15 (M+H); Rt: 1.38 min (method: gradient 0 min 90% H2O (0.05% TFA) 1.9 min 95% acetonitrile, 95% acetonitrile to 2.4 min, 10% acetonitrile 2.45 min; flow rate 1 ml/min; column 0.4 μL (YMC J'sphere ODS H80 20X2 1.4μ); 30° C.)